Cas no 1346598-67-1 (2-Bromo-1,3-propanediol-d4)

• Product Name: 2-Bromo-1,3-propanediol-d4
• CAS No: 1346598-67-1
• MF: C₃H₇BrO₂
• MW: 159.015127420425
• CID: 1062351
• PubChem ID: 71314276
• Update Time: 2025-09-21

2-Bromo-1,3-propanediol-d4 Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,3-propanediol-d4
• 2-bromo-1,1,3,3-tetradeuteriopropane-1,3-diol
• 2-Bromo(1,1,3,3-~2~H_4_)propane-1,3-diol
• Glycerol beta-Bromohydrin-d4
• 1346598-67-1
• Glycerol ss-Bromohydrin-d4;
• DTXSID50747231

• Inchi： 1S/C3H7BrO2/c4-3(1-5)2-6/h3,5-6H,1-2H2/i1D2,2D2
• InChI Key： HULFLYYUFHXCLJ-LNLMKGTHSA-N
• SMILES： BrC(C([2H])([2H])O)C([2H])([2H])O

Computed Properties

• Exact Mass: 157.98800
• Monoisotopic Mass: 157.98805g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: -0.26550